N-(2-(1H-imidazol-4-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide

• IUPAC Name: N-[2-(1H-imidazol-5-yl)ethyl]-6-(oxan-4-ylmethoxy)pyridine-3-carboxamide
• InChI: InChI=1S/C17H22N4O3/c22-17(19-6-3-15-10-18-12-21-15)14-1-2-16(20-9-14)24-11-13-4-7-23-8-5-13/h1-2,9-10,12-13H,3-8,11H2,(H,18,21)(H,19,22)
• InChI Key: JBNOSJHJRKMYKW-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1COC2=NC=C(C=C2)C(=O)NCCC3=CN=CN3
• Molecular Formula: C17H22N4O3
• Molecular Weight: 330.4 g/mol
• CAS No.: 2034270-31-8

Description

N-(2-(1H-imidazol-4-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is a useful research compound. Its molecular formula is C17H22N4O3 and its molecular weight is 330.388. The purity is usually 95%.
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Scientific Research Applications

Chemical Composition and Synthesis

N-(2-(1H-imidazol-4-yl)ethyl)-6-((tetrahydro-2H-pyran-4-yl)methoxy)nicotinamide is involved in diverse chemical syntheses and biological studies. For instance, the synthesis of 6-amino-4-(4-methoxyphenyl)-5-cyano-3-methyl-1-phenyl-1,4-dihydropyrano[2,3-c]pyrazoles using disulfonic acid imidazolium chloroaluminate demonstrates the compound's role in facilitating green, efficient synthesis methods in aqueous media, highlighting its potential for eco-friendly chemical processes (Moosavi-Zare et al., 2013).

Structural and Molecular Studies

Studies on the structural and energetic analysis of molecular assemblies, such as the synthesis and analysis of various nicotinamide and pyrazinamide cocrystals with dihydroxybenzoic acids, provide insights into basic recognition patterns and crystal lattice energetic features, essential for designing more effective chemical compounds (Jarzembska et al., 2017).

Biological Activity and Antifungal Applications

Research into the biological activities of nicotinamide derivatives highlights their potential in antimicrobial and antiviral testing. For example, studies on fused pyrazoles and their ethoxyphthalimide derivatives have explored their application in cell cultures, indicating significant potential in medical and pharmaceutical research (Joshi et al., 2010).

Enzyme Inhibition for Therapeutic Targets

The identification of compounds derived from this compound as potent inhibitors of enzymes like human nicotinamide phosphoribosyltransferase (NAMPT) showcases the therapeutic implications of these compounds in cancer research and treatment, offering a promising avenue for the development of novel anticancer drugs (Zheng et al., 2013).